1-[(4-chloro-2-methylphenoxy)acetyl]-2,6-dimethylpiperidine

• IUPAC Name: 2-(4-chloro-2-methylphenoxy)-1-(2,6-dimethylpiperidin-1-yl)ethanone
• InChI: InChI=1S/C16H22ClNO2/c1-11-9-14(17)7-8-15(11)20-10-16(19)18-12(2)5-4-6-13(18)3/h7-9,12-13H,4-6,10H2,1-3H3
• InChI Key: YWNLOMZLBCZQCV-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(N1C(=O)COC2=C(C=C(C=C2)Cl)C)C
• Molecular Formula: C16H22ClNO2
• Molecular Weight: 295.80 g/mol

Description

1-[(4-chloro-2-methylphenoxy)acetyl]-2,6-dimethylpiperidine is a useful research compound. Its molecular formula is C16H22ClNO2 and its molecular weight is 295.80 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 295.1339066 g/mol and the complexity rating of the compound is 326. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Environmental and Health Impact Studies

Exposure and Toxicity Assessment

Research has indicated that compounds similar to 1-[(4-chloro-2-methylphenoxy)acetyl]-2,6-dimethylpiperidine, such as phenoxy herbicides, have been studied for their environmental presence and potential health impacts. For instance, the study of surfactant toxicity in cases of (4-chloro-2-methylphenoxy) acetic acid herbicide intoxication highlights the minimal cytotoxic effects of MCPA on cell viability, contrasting with the significant toxic symptoms caused by surfactants in the formulations, suggesting a differential toxicity profile within similar compounds (Hwang et al., 2015).

Occupational Exposure and Health Risks

Studies focusing on occupational exposure to phenoxy herbicides and chlorophenols have explored the potential health risks associated with these chemicals. For example, research into the mortality and cancer incidence among employees in chlorophenoxy herbicide manufacturing plants did not conclusively confirm increased risks for specific cancers previously associated with these compounds, though slight increases in cancer mortality risk were observed, warranting further investigation (Boers et al., 2009).

Analytical and Detection Methods

Identification and Quantification in Biological Samples

Advanced analytical methods have been applied to detect and quantify the presence of phenoxy herbicides and their metabolites in human biological samples, illustrating the importance of monitoring environmental and occupational exposure to these compounds. For example, the detection of 2,4-Dichlorophenoxyacetic acid residues in semen of Ontario farmers indicates direct evidence of environmental exposure to phenoxy herbicides and suggests potential implications for reproductive health (Arbuckle et al., 1999).